Cas no 2172532-93-1 (2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol)

• Product Name: 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol
• CAS No: 2172532-93-1
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6069715
• PubChem ID: 165598741
• Update Time: 2025-05-25

2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol
• 2172532-93-1
• EN300-1624738

• Inchi： 1S/C8H15F2NO/c1-2-7(12)3-4-8(9,10)5-6(7)11/h6,12H,2-5,11H2,1H3
• InChI Key： BIBVWJPYHFZUEZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC)(C(C1)N)O)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol

Professional Introduction to 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol (CAS No. 2172532-93-1)

2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172532-93-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a cyclohexane core with amino and ethyl substituents along with two fluorine atoms at the 4-position, exhibits unique structural and functional properties that make it a valuable candidate for further research and development. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule, while the amino group provides opportunities for hydrogen bonding interactions, crucial for drug-receptor interactions.

The synthesis and characterization of 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol have been subjects of considerable attention in recent years. Advanced synthetic methodologies have enabled the efficient preparation of this compound, allowing researchers to explore its potential applications in various therapeutic areas. The structural motif of this compound resembles several known bioactive scaffolds, suggesting that it may serve as a lead compound or building block for the development of novel pharmaceutical agents.

In the realm of drug discovery, the incorporation of fluorine into molecular structures is a well-established strategy to enhance metabolic stability, improve pharmacokinetic properties, and increase binding affinity to biological targets. The dual fluorine substitution at the 4-position of the cyclohexane ring in 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol contributes to its unique electronic environment, potentially influencing its interactions with enzymes and receptors. This has prompted investigations into its role as a pharmacophore in designing molecules with enhanced efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. Compounds containing fluorine atoms have been shown to exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. The cyclohexane ring in 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol provides a rigid framework that can be exploited to optimize spatial orientation and electronic distribution, further enhancing its potential as a drug candidate. Researchers have been particularly interested in exploring its interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The amino group in 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol offers multiple functionalization possibilities, allowing for the introduction of additional substituents that can fine-tune its biological activity. This flexibility has made it a appealing scaffold for structure-based drug design approaches. Computational modeling techniques have been employed to predict how modifications around this core structure might impact its binding affinity and selectivity. Such virtual screening efforts have identified several promising derivatives that warrant further experimental validation.

The potential therapeutic applications of 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol are broad and multifaceted. Initial investigations suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features hint at potential utility in addressing neurological disorders, where precise control over molecular interactions is critical. The ability to fine-tune its pharmacological properties through structural modifications makes it an attractive candidate for developing targeted therapies.

The development of novel synthetic routes for 2-amino-1-ethyl-4,4-difluorocyclohexan-1-ol has been an area of active research. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular frameworks efficiently. These methodologies have enabled the synthesis of fluorinated cyclohexanes with high regioselectivity and yield, facilitating further exploration of this scaffold's potential. Advances in synthetic chemistry continue to expand the toolkit available for medicinal chemists working with such challenging motifs.

In conclusion,2-amino - 1 - ethyl - 4 , 4 - difluorocyclohexan - 1 - ol (CAS No. 2172532 - 93 - 1) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis has been refined through modern chemical techniques, while computational studies provide insights into how modifications can enhance its therapeutic potential. As research progresses, 2 - amino - 1 - ethyl - 4 , 4 - difluorocyclohexan - 1 - ol holds promise as a precursor or lead compound for innovative drug development across multiple disease areas.